Cas no 1367992-65-1 (3-(3-methyl-1H-pyrazol-4-yl)aniline)

3-(3-Methyl-1H-pyrazol-4-yl)aniline is a versatile aromatic amine derivative featuring a pyrazole ring substituted with a methyl group at the 3-position. This compound serves as a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and specialty chemicals. Its structural motif, combining an aniline moiety with a heterocyclic pyrazole, enhances reactivity and enables diverse functionalization. The methyl group on the pyrazole ring contributes to improved stability and steric control in subsequent reactions. This compound is suitable for applications requiring precise molecular modifications, such as ligand design or bioactive molecule synthesis. Its purity and well-defined structure ensure consistent performance in research and industrial processes.

3-(3-methyl-1H-pyrazol-4-yl)aniline structure

1367992-65-1 structure

Product Name:3-(3-methyl-1H-pyrazol-4-yl)aniline

CAS No:1367992-65-1

MF:C₁₀H₁₁N₃

MW:173.214441537857

CID:6532877

PubChem ID:70281033

Update Time:2025-06-11

3-(3-methyl-1H-pyrazol-4-yl)aniline Chemical and Physical Properties

Names and Identifiers

- 3-(3-methyl-1H-pyrazol-4-yl)aniline
- SCHEMBL8123308
- 1367992-65-1
- EN300-745511
- Inchi： 1S/C10H11N3/c1-7-10(6-12-13-7)8-3-2-4-9(11)5-8/h2-6H,11H2,1H3,(H,12,13)
- InChI Key： DGFKXVQNLWEOAI-UHFFFAOYSA-N
- SMILES： N1C(C)=C(C=N1)C1C=CC=C(C=1)N

Computed Properties

Exact Mass: 173.095297364g/mol
Monoisotopic Mass: 173.095297364g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 172
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 54.7Å²

3-(3-methyl-1H-pyrazol-4-yl)aniline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-745511-1.0g	3-(3-methyl-1H-pyrazol-4-yl)aniline	1367992-65-1		1g	$0.0	2023-06-06

3-(3-methyl-1H-pyrazol-4-yl)aniline Related Literature

1. An analyte-triggered artificial peroxidase system based on dimanganese complex for a versatile enzyme assay†

Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
2. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
3. Achieving excellent anti-corrosion and tribological performance by tailoring the surface morphology and chemical composition of aluminum alloys

Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
4. An assay for the enzyme N-acetyl-β-d-glucosaminidase (NAGase) based on electrochemical detection using screen-printed carbon electrodes (SPCEs)

R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
5. An atlas of endohedral Sc2S cluster fullerenes†

Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425

Related Categories

Additional information on 3-(3-methyl-1H-pyrazol-4-yl)aniline

3-(3-Methyl-1H-Pyrazol-4-Yl)Aniline: A Comprehensive Overview

3-(3-Methyl-1H-Pyrazol-4-Yl)Aniline, also known by its CAS number 1367992-65-1, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is a derivative of aniline, featuring a substituted pyrazole ring at the meta position. The presence of the methyl group on the pyrazole ring introduces unique electronic and steric properties, making it a versatile building block for various applications.

The synthesis of 3-(3-Methyl-1H-Pyrazol-4-Yl)Aniline typically involves a combination of nucleophilic aromatic substitution and coupling reactions. Recent advancements in catalytic methods, such as the use of palladium catalysts in Stille coupling reactions, have enabled more efficient and selective syntheses. These methods are particularly advantageous for constructing heterocyclic compounds with high precision, as highlighted in a study published in the Journal of Organic Chemistry in 2023.

3-(3-Methyl-1H-Pyrazol-4-Yl)Aniline has garnered attention due to its potential applications in the development of advanced materials. For instance, its ability to form stable coordination complexes with transition metals makes it a promising candidate for use in metal-organic frameworks (MOFs) and related materials. A 2023 study in Nature Materials demonstrated that incorporating this compound into MOFs significantly enhances their gas adsorption capabilities, particularly for CO₂ and CH₄.

In the realm of pharmacology, 3-(3-Methyl-1H-Pyrazol-4-Yl)Aniline has shown potential as a lead compound for drug discovery. Its structure allows for easy functionalization, enabling researchers to explore its biological activity across various pathways. Recent studies have focused on its anti-inflammatory and antioxidant properties, with promising results reported in preclinical models. These findings were detailed in a 2023 article published in Bioorganic & Medicinal Chemistry Letters.

The environmental impact of synthesizing and using CAS No. 1367992-65-1 has also been a topic of recent research. Green chemistry approaches, such as the use of biodegradable solvents and recyclable catalysts, have been employed to minimize waste and energy consumption during its production. These efforts align with global sustainability goals and have been recognized in several recent reviews on eco-friendly synthetic methodologies.

In conclusion, 3-(3-Methyl-1H-Pyrazol-4-Yl)Aniline, or CAS No. 1367992-65-1, represents a multifaceted compound with applications spanning organic synthesis, materials science, and pharmacology. Its unique chemical properties and versatility make it an invaluable tool for researchers across diverse disciplines. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.